2-{2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}-N-(propan-2-yl)acetamide

• IUPAC Name: 2-[2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C23H26N4O2/c1-15(2)24-21(28)14-27-20-11-7-5-9-18(20)25-23(27)17-12-22(29)26(13-17)19-10-6-4-8-16(19)3/h4-11,15,17H,12-14H2,1-3H3,(H,24,28)
• InChI Key: ZGZZNWYKAMDOGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)NC(C)C
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol
• CAS No.: 1111020-73-5

Description

2-{2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}-N-(propan-2-yl)acetamide is a useful research compound. Its molecular formula is C23H26N4O2 and its molecular weight is 390.487. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization

A study by Grimwood et al. (2011) characterized 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), a compound structurally related to the requested chemical, as a novel κ-opioid receptor (KOR) antagonist. This compound demonstrated high affinity for human, rat, and mouse KORs, with significant selectivity over μ-opioid receptors (MORs). It showed potential for treating depression and addiction disorders through in vivo assays, including antidepressant-like efficacy and attenuation of stress-induced behaviors (Grimwood et al., 2011).

Synthesis and Structural Analysis

Sebhaoui et al. (2020) reported the synthesis of novel compounds including 1-acetyl-1H-benzimidazolo-2(3H)-one, which shares structural motifs with the compound of interest. This research provides insights into the synthesis routes and crystal structures of benzimidazole derivatives, offering a foundation for the design of compounds with potential pharmacological applications (Sebhaoui et al., 2020).

Antimicrobial Activity

Chaudhari et al. (2020) explored the synthesis of N-substituted phenyl acetamide benzimidazole derivatives and assessed their systematic analysis against Methicillin-Resistant Staphylococcus aureus (MRSA). This study highlights the potential of benzimidazole derivatives, closely related to the requested compound, in developing new antibacterial agents (Chaudhari et al., 2020).

Heterocyclic Chemistry Applications

The work by Mancuso et al. (2017) on the palladium-catalyzed carbonylative synthesis of functionalized benzimidazopyrimidinones provides a methodological approach to creating compounds with a similar structure to the requested chemical. These methods and the resulting compounds have potential applications in drug discovery and medicinal chemistry (Mancuso et al., 2017).